Cas no 1806041-00-8 (4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid
• CAS No: 1806041-00-8
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4897522
• Update Time: 2025-10-17

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid

• Inchi： 1S/C9H8F2N2O4/c1-4-8(13(16)17)7(9(10)11)5(3-12-4)2-6(14)15/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： IFCBXOFZLFXGHT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=NC=C1CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid (CAS No. 1806041-00-8): A Comprehensive Overview

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid (CAS No. 1806041-00-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid is a pyridine derivative with a difluoromethyl group and a nitro substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the nitro group contributes to its reactivity and potential biological activity. The molecular formula of 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid is C₁₁H₉F₂N₂O₄, with a molecular weight of approximately 269.19 g/mol.

The compound is typically synthesized through a multi-step process involving the reaction of 3-nitropyridine with difluoroiodomethane and subsequent derivatization steps. The synthesis methods are well-documented in the literature and have been optimized to achieve high yields and purity levels. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Biological Activities and Applications

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid has been extensively studied for its potential biological activities. Recent research has focused on its anti-inflammatory, antimicrobial, and anticancer properties. One of the key findings is its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid has demonstrated potent antimicrobial activity against a range of bacteria, including both Gram-positive and Gram-negative strains. Its mechanism of action involves disrupting bacterial cell wall synthesis, leading to cell death. This property has led to its consideration as a potential broad-spectrum antibiotic.

The anticancer potential of 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid has also been explored in several preclinical studies. It has shown selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that it may have therapeutic value in cancer treatment.

Clinical Trials and Future Directions

The promising preclinical results for 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are designed to assess pharmacokinetics, pharmacodynamics, and dose-ranging parameters.

Preliminary data from these trials have shown that 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid is well-tolerated at various dose levels, with no significant adverse effects reported. The compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent.

In parallel with clinical trials, ongoing research is focused on optimizing the formulation of 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid. Efforts are being made to develop sustained-release formulations that can enhance patient compliance and reduce dosing frequency. Additionally, combination therapy approaches are being explored to maximize therapeutic efficacy while minimizing potential side effects.

Conclusion

4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid (CAS No. 1806041-00-8) is a promising compound with diverse biological activities that hold significant potential for therapeutic applications. Its unique chemical structure confers advantageous properties such as enhanced lipophilicity and metabolic stability. Preclinical studies have demonstrated its anti-inflammatory, antimicrobial, and anticancer activities, making it an attractive candidate for further development.

Ongoing clinical trials will provide crucial insights into the safety and efficacy of this compound in human subjects. As research continues to advance, it is anticipated that 4-(Difluoromethyl)-2-methyl-3-nitropyridine-5-acetic acid will play an important role in addressing unmet medical needs in various disease areas.